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Compound of Interest

Compound Name: Desglycolaldehyde Desonide

Cat. No.: B15295257 Get Quote

Desglycolaldehyde Desonide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of Desglycolaldehyde
Desonide, a known impurity of the topical corticosteroid Desonide. This document compiles

essential chemical data, analytical methodologies for its detection, and contextual biological

information based on its parent compound.

Core Chemical Data
Desglycolaldehyde Desonide is primarily recognized as a related substance to Desonide, a

synthetic nonfluorinated corticosteroid used for its anti-inflammatory and antipruritic properties.

[1][2] The fundamental chemical properties of Desglycolaldehyde Desonide are summarized

below.

Property Value Source

CAS Number 117782-95-3 [3]

Molecular Formula C₂₂H₃₀O₄ [4][5]

Molecular Weight 358.48 g/mol [4]
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Analytical Methodologies for Impurity Profiling
The quantification and characterization of impurities are critical for the quality control of

pharmaceutical products. For Desonide and its related substances, including

Desglycolaldehyde Desonide, High-Performance Liquid Chromatography (HPLC) and Liquid

Chromatography-Mass Spectrometry (LC-MS) are the predominant analytical techniques.

A novel HPLC method for the determination of impurities in Desonide cream has been

established to improve upon the official monograph in the United States Pharmacopeia (USP).

[4] This method was validated according to the International Conference on Harmonisation

(ICH) guidelines, assessing specificity, limit of detection, limit of quantification, linearity, and

accuracy.[4]

Experimental Protocol: HPLC for Desonide Impurity Analysis

Objective: To separate and quantify Desonide and its related impurities.

Chromatographic Column: Octadecylsilane bonded silica filler column.[3]

Mobile Phase: An acetonitrile solution is utilized for elution.[3]

Detection: UV detection at a specified wavelength.

Quantification: The relative amount of each impurity is calculated using peak area

normalization or a self-control method.[3]

For structural elucidation of degradation impurities, a trap-free two-dimensional liquid

chromatography coupled to high-resolution ion trap/time-of-flight mass spectrometry (2D LC-IT-

TOF MS) in positive mode of electrospray ionization has been employed.[4] This advanced

technique overcomes the incompatibility of non-volatile salt mobile phases with mass

spectrometry, allowing for accurate mass measurements and fragmentation analysis to deduce

the structures of impurities.[4]

Biological Context: The Role of the Parent
Compound, Desonide
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Currently, there is a lack of specific pharmacological and toxicological data for

Desglycolaldehyde Desonide in publicly available literature. Therefore, its biological

significance is primarily considered in the context of being an impurity in Desonide

formulations. The mechanism of action of Desonide is well-established and provides a

framework for understanding the potential biological interactions of structurally related

compounds.

Desonide, like other corticosteroids, exerts its anti-inflammatory effects by inducing

phospholipase A2 inhibitory proteins, known as lipocortins. These proteins control the

biosynthesis of potent mediators of inflammation, such as prostaglandins and leukotrienes, by

inhibiting the release of their common precursor, arachidonic acid.

Signaling Pathway of Desonide

The diagram below illustrates the general mechanism of action for corticosteroids like

Desonide.
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Desonide's Anti-inflammatory Signaling Pathway

Experimental Workflow for Impurity Identification

The logical flow for identifying and characterizing impurities such as Desglycolaldehyde
Desonide during drug development is outlined in the following diagram.
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Workflow for Pharmaceutical Impurity Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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